Cas no 1038313-02-8 (5-methoxy-3,5-dimethylhexanoic acid)

• Product Name: 5-methoxy-3,5-dimethylhexanoic acid
• CAS No: 1038313-02-8
• Molecular Formula: C₉H₁₈O₃
• Molecular Weight: 174.237423419952
• CID: 5906492
• PubChem ID: 43147013

5-methoxy-3,5-dimethylhexanoic acid Properties

Names and Identifiers

• 5-methoxy-3,5-dimethylhexanoic acid
• EN300-1855914
• 1038313-02-8

• InChIKey： HRELLCWXUWPSFL-UHFFFAOYSA-N
• Inchi： 1S/C9H18O3/c1-7(5-8(10)11)6-9(2,3)12-4/h7H,5-6H2,1-4H3,(H,10,11)
• SMILES： O(C)C(C)(C)CC(C)CC(=O)O

Computed Properties

• Exact Mass: 174.125594432g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 174.125594432g/mol
• Heavy Atom Count: 12
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids